Cas no 1806882-00-7 (Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate
• CAS No: 1806882-00-7
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890221
• Update Time: 2025-10-28

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)5-4-14-6(3-13)8(15)7(5)9(11)12/h4,9,15H,2-3,13H2,1H3
• InChI Key： OYCKSMAJGZKAJC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(CN)=NC=C1C(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.8
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate, with the CAS number 1806882-00-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and materials science. The molecule's structure, which includes an ethyl ester group, an aminomethyl substituent, and a difluoromethyl group, contributes to its versatile chemical properties.

The synthesis of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate involves a series of well-defined organic reactions. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to construct this molecule. Recent studies have focused on optimizing the synthesis process to improve yield and purity, making it more feasible for large-scale production. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of these synthetic methods.

The pharmacological properties of this compound have been extensively investigated. Preclinical studies have demonstrated that it exhibits potent bioactivity, particularly in the context of enzyme inhibition and receptor modulation. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit certain kinases involved in cellular signaling pathways. This makes it a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have explored its application as a component in light-emitting diodes (LEDs) and photovoltaic cells. These findings underscore its versatility across multiple scientific disciplines.

The structural features of this compound play a crucial role in its functionality. The presence of an ethyl ester group enhances its solubility in organic solvents, facilitating its use in various chemical reactions. The aminomethyl substituent introduces nucleophilic character, enabling interactions with biological targets. Meanwhile, the difluoromethyl group contributes to the molecule's stability and electronic properties. These characteristics collectively make it a valuable tool in both academic research and industrial applications.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular dynamics of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate. Advanced molecular modeling techniques have allowed researchers to predict its binding affinities with various biological targets with high accuracy. This computational approach has significantly accelerated the drug discovery process by identifying potential leads more efficiently.

In conclusion, Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-hydroxypyridine-5-carboxylate (CAS No: 1806882-00-7) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and computational methods, positions it as a key player in future scientific innovations. Continued research into its properties will undoubtedly unlock new possibilities for its utilization in both therapeutic and technological contexts.